molecular formula C12H7Cl2NO2 B8400418 2-(3-Chlorophenoxy)nicotinoyl chloride

2-(3-Chlorophenoxy)nicotinoyl chloride

Cat. No.: B8400418
M. Wt: 268.09 g/mol
InChI Key: AWBMTFPERLKLPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Chlorophenoxy)nicotinoyl chloride is a useful research compound. Its molecular formula is C12H7Cl2NO2 and its molecular weight is 268.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7Cl2NO2

Molecular Weight

268.09 g/mol

IUPAC Name

2-(3-chlorophenoxy)pyridine-3-carbonyl chloride

InChI

InChI=1S/C12H7Cl2NO2/c13-8-3-1-4-9(7-8)17-12-10(11(14)16)5-2-6-15-12/h1-7H

InChI Key

AWBMTFPERLKLPT-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)OC2=C(C=CC=N2)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In the same manner as in Example 1(b) the 22.1 grams of 2-(3-chlorophenoxy) nicotinic acid was combined with 13.0 grams (0.1 mole) thionyl chloride, 0.5 grams triethylamine hydrochloride and 200 milliliters chloroform to produce 23.2 grams (98.3% of theoretical yield) of 2-(3-chlorophenoxy)nicotinoyl chloride, m.p. 72°-74° C.
Quantity
22.1 g
Type
reactant
Reaction Step One
Quantity
13 g
Type
reactant
Reaction Step Two
Quantity
0.5 g
Type
catalyst
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four

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